
TMP778: A Potent and Selective RORγt Inverse
Agonist for Immunological Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TMP780

Cat. No.: B2358868 Get Quote

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMP778 is a synthetic small molecule that functions as a potent and selective inverse agonist

of the Retinoic acid receptor-related orphan receptor gamma t (RORγt).[1][2] RORγt is a

lineage-defining transcription factor essential for the differentiation and function of T helper 17

(Th17) cells, a subset of CD4+ T cells that play a critical role in the pathogenesis of numerous

autoimmune and inflammatory diseases.[3][4] By inhibiting RORγt activity, TMP778 effectively

suppresses the production of pro-inflammatory cytokines, most notably Interleukin-17A (IL-17A)

and IL-17F, making it a valuable tool for studying Th17-mediated immunity and for the

preclinical evaluation of RORγt-targeted therapies.[5]

Mechanism of Action
TMP778 acts as an inverse agonist, binding to the ligand-binding domain of RORγt and

promoting a conformational change that leads to the recruitment of co-repressors and the

dismissal of co-activators. This action actively suppresses the basal transcriptional activity of

RORγt, thereby inhibiting the expression of its target genes, including those encoding for IL-

17A, IL-17F, and other key molecules involved in Th17 cell function. While RORγt is the master

regulator of Th17 differentiation, TMP778 has been shown to not only inhibit the generation of
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Th17 cells from naive CD4+ T cells but also to suppress IL-17A production from already

differentiated Th17 cells.

Quantitative Data
The inhibitory activity of TMP778 has been quantified in various in vitro assays. The following

table summarizes the reported half-maximal inhibitory concentration (IC50) values for TMP778.

Assay Cell Type
Parameter
Measured

IC50 Value Reference

Th17

Differentiation

Mouse naive

CD4+ T cells

IL-17A

production
0.1 µM

IL-17A Secretion

Human

established Th17

cells

IL-17A secretion 0.03 µM

IL-17A Secretion

Human

established Tc17

cells

IL-17A secretion 0.005 µM

IL-17 Secretion

Human naive

CD4+ T cells

(Th17 skewing)

IL-17 secretion 0.005 µM

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the RORγt signaling pathway in Th17 cells and a general

experimental workflow for evaluating the efficacy of TMP778.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TGF-β

IL-6 / IL-21 Naive CD4+ T Cell

TCR
Activation

STAT3
 activates

RORγt Expression
 induces

RORγt Th17 Cell
Differentiation

IL-17A, IL-17F
Production

TMP778
 inhibits

Start: Isolate Naive
CD4+ T Cells

Culture with Th17 polarizing
cytokines (TGF-β, IL-6)

Treat with TMP778
(or vehicle control)

Incubate for 3-5 days

Analyze Th17 Differentiation
and Function

Flow Cytometry
(IL-17, RORγt staining)

ELISA / CBA
(IL-17 in supernatant)

qPCR
(RORc, Il17a expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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